Cas no 93963-91-8 (1H-Imidazole,1,1'-(1,2-ethanediyl)bis[4,5-dihydro-2-(heptadecenyl)- (9CI))

• Product Name: 1H-Imidazole,1,1'-(1,2-ethanediyl)bis[4,5-dihydro-2-(heptadecenyl)- (9CI)
• CAS No: 93963-91-8
• MF: C₄₂H₇₈N₄
• MW: 639.09553194046
• CID: 815261
• PubChem ID: 44149924
• Update Time: 2025-04-19

1H-Imidazole,1,1'-(1,2-ethanediyl)bis[4,5-dihydro-2-(heptadecenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,1'-ethylenebis[4,5-dihydro-2-(heptadecenyl)-1H-imidazole]
• EINECS 300-836-9
• 1,1'-Ethylenebis(4,5-dihydro-2-(heptadecenyl)-1H-imidazole)
• 93963-91-8
• 1H-Imidazole,1,1'-(1,2-ethanediyl)bis[4,5-dihydro-2-(heptadecenyl)- (9CI)

• Inchi： 1S/C42H78N4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41-43-35-37-45(41)39-40-46-38-36-44-42(46)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31-34H,3-30,35-40H2,1-2H3/b33-31+,34-32+
• InChI Key： JDPQVQWKTYBHRX-FMWAKIAMSA-N
• SMILES： N1(C(/C=C/CCCCCCCCCCCCCCC)=NCC1)CCN1C(/C=C/CCCCCCCCCCCCCCC)=NCC1

Computed Properties

• Exact Mass: 638.62300
• Monoisotopic Mass: 638.623
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 46
• Rotatable Bond Count: 33
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.2A^2
• XLogP3: 15.2

Experimental Properties

• Density: 0.94
• Boiling Point: 697.7°Cat760mmHg
• Flash Point: 375.8°C
• Refractive Index: 1.514
• PSA: 31.20000
• LogP: 11.23660